Cas no 1001666-74-5 (4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester)

• Product Name: 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester
• CAS No: 1001666-74-5
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 3164531
• PubChem ID: 10899633
• Update Time: 2025-10-12

4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester
• (1R,2S)-4-oxo-cyclopentane1,2-dicarboxylic acid dimethyl ester
• cis-Dimethyl 4-oxocyclopentane-1,2-dicarboxylate
• P14341
• MFCD27987108
• EN300-7373029
• AKOS025403214
• (1R,2S)-Dimethyl 4-oxocyclopentane-1,2-dicarboxylate
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, 1,2-dimethyl ester, (1R,2S)-
• 1,2-cyclopentanedicarboxylic acid, 4-oxo-, dimethyl ester, (1R,2S)-rel-
• SB13041
• AC8670
• 1,2-dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
• GMKJWKXCHOWVDN-KNVOCYPGSA-N
• CS-0050789
• 28269-02-5
• dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
• cis-Dimethyl4-oxocyclopentane-1,2-dicarboxylate
• (1R,2S)-4-oxo-cyclopentane-1,2-dicarboxylic acid dimethyl ester
• AS-52086
• SCHEMBL3048242
• 1001666-74-5
• 980-438-5

• MDL： O171581
• Inchi： 1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7+
• InChI Key： GMKJWKXCHOWVDN-KNVOCYPGSA-N
• SMILES： O=C1C[C@H](C(=O)OC)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 299.0±40.0 °C at 760 mmHg
• Flash Point: 130.6±27.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester

Research Briefing on 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester (CAS: 1001666-74-5)

4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester (CAS: 1001666-74-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature has emphasized the role of 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester as a versatile building block in organic synthesis. Its unique structural features, including the cyclopentane ring and dicarboxylic ester groups, make it an attractive scaffold for the design of complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its synthetic utility, this compound has been investigated for its direct biological effects. A recent preclinical study revealed that derivatives of 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester exhibit significant anti-proliferative activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

Furthermore, the compound's potential in anti-inflammatory therapy has been explored. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester demonstrated promising activity in reducing pro-inflammatory cytokine production in vitro. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

From a technical perspective, recent advancements in the synthesis and purification of 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester have improved its accessibility for research and development. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been developed to enhance the efficiency and stereoselectivity of its production. These methodological improvements are expected to facilitate further exploration of its applications in drug discovery.

In conclusion, 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester (CAS: 1001666-74-5) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a potential bioactive molecule positions it as a valuable asset in pharmaceutical research. Future studies are likely to focus on expanding its therapeutic applications and optimizing its pharmacological properties through structural modification and formulation strategies.